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Compound of Interest

Compound Name: Isononyl acrylate

Cat. No.: B1593626

Isononyl Acrylate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Isononyl acrylate is a monomeric ester of acrylic acid and isononyl alcohol. It is utilized in the
synthesis of polymers for various applications, including as a biomedical compound in
pharmaceutical advancements.[1] This technical guide provides an in-depth look at the core
physicochemical properties of isononyl acrylate, along with an overview of relevant
experimental protocols for its synthesis and polymerization.

Core Physicochemical Properties

The fundamental molecular and physical characteristics of isononyl acrylate are summarized
below. This data is essential for stoichiometric calculations in synthesis and for predicting the
physical properties of resulting polymers.
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Property Value References
Molecular Formula C12H2202 [L1121[31[4115]
Molecular Weight 198.30 - 198.31 g/mol [L112][31[41[5]
Appearance Colorle-ss t.o Almost Colorless ]
Clear Liquid
Boiling Point 247.3°C at 760 mmHg [3]
Flash Point 83.6°C [3]
Density 0.879 g/cm?3 [3]
Refractive Index 1.4370to 1.4420 [3]

Glass Transition Temperature

-58°C 2
(Tg) 2l

Experimental Protocols

The synthesis and polymerization of acrylate monomers are fundamental processes in polymer
chemistry. Below are generalized methodologies that can be adapted for isononyl acrylate
based on standard practices for related compounds.

Synthesis of Isononyl Acrylate via Esterification

The industrial production of acrylate esters like isononyl acrylate is typically achieved through
the esterification of acrylic acid with the corresponding alcohol.

o Reaction Principle: The esterification of isononyl alcohol with acrylic acid is an equilibrium
reaction catalyzed by a strong acid. To drive the reaction towards the product, water is
continuously removed.

e Reactants:
o Isononyl alcohol (mixture of branched-chain isomers)

o Acrylic acid
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o Acid catalyst (e.qg., sulfuric acid, p-toluenesulfonic acid)
o Polymerization inhibitor (e.g., hydroquinone or its monomethyl ether, MEHQ)[6]

o Entraining agent (e.g., toluene, cyclohexane) for azeotropic removal of water

e Generalized Procedure:

[¢]

The reactor is charged with isononyl alcohol, acrylic acid, an entraining agent, and a
polymerization inhibitor.

o The mixture is heated to reflux.

o The acid catalyst is added, and the water produced is removed azeotropically using a
Dean-Stark apparatus.

o The reaction progress is monitored by measuring the amount of water collected or by
techniques such as gas chromatography.

o Upon completion, the reaction mixture is cooled and neutralized to remove the acid
catalyst.

o The crude product is then purified by washing with water and/or an alkaline solution,
followed by distillation under reduced pressure to obtain pure isononyl acrylate.

Radical Polymerization of Isononyl Acrylate

Isononyl acrylate can be polymerized through various methods, with radical polymerization
being one of the most common. This process can be tailored to produce polymers with specific
properties.

o Reaction Principle: Radical polymerization involves three main stages: initiation,
propagation, and termination.[7] An initiator generates free radicals that react with monomers
to start a growing polymer chain.

o Materials:

o Isononyl acrylate monomer
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o Initiator (e.g., benzoyl peroxide, azobisisobutyronitrile - AIBN)

o Solvent (if not a bulk polymerization, e.g., toluene, ethyl acetate)

» Generalized Procedure (Solution Polymerization):

o The isononyl acrylate monomer is dissolved in a suitable solvent in a reaction vessel
equipped with a stirrer, condenser, and nitrogen inlet.

o The solution is purged with an inert gas like nitrogen to remove oxygen, which can inhibit
polymerization.

o The initiator is added to the reaction mixture.

o The temperature is raised to the decomposition temperature of the initiator to start the
polymerization.

o The reaction is allowed to proceed for a set time, with the progress often monitored by the
increase in viscosity or by analyzing monomer conversion.

o The polymerization is terminated, which can occur through the combination or
disproportionation of two growing polymer chains.[7]

o The resulting polymer can be isolated by precipitation in a non-solvent, followed by
filtration and drying.

Visualized Workflow: Synthesis of Isononyl Acrylate

The following diagram illustrates a generalized workflow for the synthesis of isononyl acrylate
via esterification.
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Caption: Generalized workflow for the synthesis of isononyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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